Cas no 329266-65-1 ((2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid)

• Product Name: (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid
• CAS No: 329266-65-1
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 6485814
• Update Time: 2025-06-07

(2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid
• (Z)-4-(2-((E)-4-(dimethylamino)benzylidene)hydrazinyl)-4-oxobut-2-enoic acid
• 2-Butenedioic acid, 1-[2-[[4-(dimethylamino)phenyl]methylene]hydrazide]

• Inchi： 1S/C13H15N3O3/c1-16(2)11-5-3-10(4-6-11)9-14-15-12(17)7-8-13(18)19/h3-9H,1-2H3,(H,15,17)(H,18,19)/b8-7-,14-9+
• InChI Key： PCEORASPNZXPML-JEHBAHQJSA-N
• SMILES： C(O)(=O)/C=C\C(N/N=C/C1=CC=C(N(C)C)C=C1)=O

Additional information on (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid

Introduction to (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid (CAS No. 329266-65-1)

(2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid (CAS No. 329266-65-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propenoic acid and features a unique structural arrangement that includes a hydrazinecarbonyl moiety and a dimethylamino group. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of cancer treatment and anti-inflammatory drugs.

The chemical structure of (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid is characterized by its conjugated double bonds and the presence of functional groups that can interact with biological targets. The prop-2-enoic acid backbone provides the compound with carboxylic acid functionality, which is crucial for its potential pharmacological activities. The N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl substituent introduces additional complexity and reactivity, making the molecule highly versatile in terms of its biological interactions.

Recent studies have highlighted the potential of (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid in various therapeutic contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The dimethylamino group and the hydrazinecarbonyl moiety are believed to play key roles in modulating inflammatory pathways, potentially through interactions with specific enzymes or receptors involved in the inflammatory response.

In addition to its anti-inflammatory effects, (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells, particularly those derived from breast and lung cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The synthesis of (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid involves several steps, including the formation of the hydrazinecarbonyl intermediate and the subsequent coupling with the propenoic acid derivative. The Z configuration of the double bond is crucial for the biological activity of the compound, as it affects the spatial arrangement of functional groups and their ability to interact with biological targets.

The physicochemical properties of (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid have been extensively studied to understand its behavior in biological systems. The compound has been found to have good solubility in polar solvents, which facilitates its use in various experimental setups. Additionally, its stability under physiological conditions is an important factor that contributes to its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings suggest that further clinical development is warranted to explore the full therapeutic potential of this compound.

In conclusion, (2Z)-3-{N'-(1E)-4-(dimethylamino)phenylmethylidenehydrazinecarbonyl}prop-2-enoic acid (CAS No. 329266-65-1) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and biological activities make it a valuable subject for ongoing research in medicinal chemistry and pharmaceutical sciences. As more data becomes available from clinical trials, it is expected that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.